Cas no 146448-88-6 (Phenanthrene,1,2,9-trimethyl-)

Phenanthrene,1,2,9-trimethyl- structure
Phenanthrene,1,2,9-trimethyl- structure
Product Name:Phenanthrene,1,2,9-trimethyl-
CAS No:146448-88-6
MF:C17H16
MW:220.308944702148
CID:105513
PubChem ID:53427757
Update Time:2025-04-18

Phenanthrene,1,2,9-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Phenanthrene,1,2,9-trimethyl-
    • 1,2,9-TRIMETHYLPHENANTHRENE
    • 1,2,9-Trimethylphenanthrene500µg
    • Phenanthrene,1,2,9-trimethyl
    • 146448-88-6
    • FT-0723418
    • DTXSID20699632
    • Phenanthrene, 1,2,9-trimethyl-
    • Inchi: 1S/C17H16/c1-11-8-9-16-15-7-5-4-6-14(15)12(2)10-17(16)13(11)3/h4-10H,1-3H3
    • InChI Key: LMCDBQYZBIMHMM-UHFFFAOYSA-N
    • SMILES: C12C=C(C)C3C=CC=CC=3C1=CC=C(C)C=2C

Computed Properties

  • Exact Mass: 220.12500
  • Monoisotopic Mass: 220.125
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • PSA: 0.00000
  • LogP: 4.91820

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